Cas no 898772-24-2 (3'-Azetidinomethyl-3,4-difluorobenzophenone)

3'-Azetidinomethyl-3,4-difluorobenzophenone is a fluorinated benzophenone derivative featuring an azetidinomethyl substituent at the 3' position. This compound exhibits unique structural characteristics due to the combination of a rigid benzophenone core, difluorination at the 3,4 positions, and the incorporation of a strained azetidine ring. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, making it valuable in medicinal chemistry and drug design. The azetidinomethyl group introduces a constrained nitrogen-containing heterocycle, which can improve binding affinity and selectivity in target interactions. This compound is particularly useful as an intermediate in the synthesis of bioactive molecules, including kinase inhibitors and other pharmacologically active agents. Its well-defined structure and functional group versatility make it a promising scaffold for further chemical modifications.

3'-Azetidinomethyl-3,4-difluorobenzophenone structure

898772-24-2 structure

Product Name:3'-Azetidinomethyl-3,4-difluorobenzophenone

CAS No:898772-24-2

MF:C₁₇H₁₅F₂NO

MW:287.303911447525

MDL:MFCD03842109

CID:868302

Update Time:2025-07-02

3'-Azetidinomethyl-3,4-difluorobenzophenone Chemical and Physical Properties

Names and Identifiers

- [3-(azetidin-1-ylmethyl)phenyl]-(3,4-difluorophenyl)methanone
- 3'-AZETIDINOMETHYL-3,4-DIFLUOROBENZOPHENONE
- 3'-AZETIDIN-1-YLMETHYL-3,4-DIFLUOROBENZOPHENONE
- (3-(Azetidin-1-ylmethyl)phenyl)(3,4-difluorophenyl)methanone
- SB51658
- {3-[(Azetidin-1-yl)methyl]phenyl}(3,4-difluorophenyl)methanone
- [3-(1-Azetidinylmethyl)phenyl](3,4-difluorophenyl)methanone
- 3'-Azetidinomethyl-3,4-difluorobenzophenone
- MDL： MFCD03842109
- Inchi： 1S/C17H15F2NO/c18-15-6-5-14(10-16(15)19)17(21)13-4-1-3-12(9-13)11-20-7-2-8-20/h1,3-6,9-10H,2,7-8,11H2
- InChI Key： LOVPLGNCWQQYHE-UHFFFAOYSA-N
- SMILES： O=C(C1C=C(F)C(F)=CC=1)C1C=C(CN2CCC2)C=CC=1

Computed Properties

Exact Mass: 287.11200
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 372
XLogP3: 3.4
Topological Polar Surface Area: 20.3

Experimental Properties

PSA: 20.31000
LogP: 3.33940

3'-Azetidinomethyl-3,4-difluorobenzophenone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM284320-1g	(3-(Azetidin-1-ylmethyl)phenyl)(3,4-difluorophenyl)methanone	898772-24-2	95%	1g	$409	2021-06-09
Chemenu	CM284320-5g	(3-(Azetidin-1-ylmethyl)phenyl)(3,4-difluorophenyl)methanone	898772-24-2	95%	5g	$1320	2021-06-09
Chemenu	CM284320-1g	(3-(Azetidin-1-ylmethyl)phenyl)(3,4-difluorophenyl)methanone	898772-24-2	95%	1g	$450	2023-03-07
abcr	AB364895-1 g	3'-Azetidinomethyl-3,4-difluorobenzophenone, 97%; .	898772-24-2	97%	1 g	€932.90	2023-07-19
abcr	AB364895-1g	3'-Azetidinomethyl-3,4-difluorobenzophenone, 97%; .	898772-24-2	97%	1g	€932.10	2025-04-15
abcr	AB364895-2g	3'-Azetidinomethyl-3,4-difluorobenzophenone, 97%; .	898772-24-2	97%	2g	€1674.30	2025-04-15
abcr	AB364895-2 g	3'-Azetidinomethyl-3,4-difluorobenzophenone, 97%; .	898772-24-2	97%	2 g	€1,677.00	2023-07-19
A2B Chem LLC	AH88312-1g	(3-(Azetidin-1-ylmethyl)phenyl)(3,4-difluorophenyl)methanone	898772-24-2	97%	1g	$644.00	2024-04-19
A2B Chem LLC	AH88312-2g	(3-(Azetidin-1-ylmethyl)phenyl)(3,4-difluorophenyl)methanone	898772-24-2	97%	2g	$1169.00	2024-04-19
A2B Chem LLC	AH88312-5g	(3-(Azetidin-1-ylmethyl)phenyl)(3,4-difluorophenyl)methanone	898772-24-2	97%	5g	$2291.00	2024-04-19